Methyl 2-(3,7-dimethyl-1-oxoisochroman-3-carboxamido)benzoate
Description
Methyl 2-(3,7-dimethyl-1-oxoisochroman-3-carboxamido)benzoate, also known as MDICB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
Pharmacological Research
Methyl 2-(3,7-dimethyl-1-oxoisochroman-3-carboxamido)benzoate: is structurally related to synthetic cannabinoids . It’s used as an analytical reference standard in pharmacological research to understand the biochemical and physiological effects of synthetic cannabinoids. This compound helps in studying their binding affinity, efficacy, and metabolism within the body, contributing to the development of therapeutic agents and antidotes for cannabinoid overdose.
Biochemical Studies
In biochemistry, this compound serves as a tool to investigate the endocannabinoid system . By analyzing how synthetic cannabinoids interact with cannabinoid receptors, researchers can elucidate the role of these receptors in various physiological processes. This knowledge is crucial for developing new drugs targeting conditions like pain, obesity, and neurological disorders.
Forensic Toxicology
Forensic scientists utilize Methyl 2-(3,7-dimethyl-1-oxoisochroman-3-carboxamido)benzoate as a reference material to identify and quantify synthetic cannabinoids in biological samples . This is essential for legal cases involving drug abuse, poisoning, or determining the cause of unexplained deaths.
Environmental Science
The environmental impact of synthetic cannabinoids is a growing concern. This compound is used in studies to assess the persistence of synthetic cannabinoids in the environment and their potential to contaminate water sources . Understanding their degradation products and environmental behavior is vital for ecological risk assessments.
Material Science
In material science, the compound’s structural characteristics are analyzed to design new materials with specific properties . For instance, its molecular geometry and absorption bands derived from quantum calculations can inform the synthesis of novel organic semiconductors or photovoltaic materials.
Agricultural Chemistry
While there is limited direct application in agriculture, the structural analysis and understanding of synthetic cannabinoids can indirectly benefit agricultural chemistry. By studying the interaction of these compounds with biological receptors, researchers can develop new pesticides or growth regulators that mimic or inhibit endogenous plant signaling molecules .
properties
IUPAC Name |
methyl 2-[(3,7-dimethyl-1-oxo-4H-isochromene-3-carbonyl)amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO5/c1-12-8-9-13-11-20(2,26-18(23)15(13)10-12)19(24)21-16-7-5-4-6-14(16)17(22)25-3/h4-10H,11H2,1-3H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZPKSVBLESQJDM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(CC(OC2=O)(C)C(=O)NC3=CC=CC=C3C(=O)OC)C=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(3,7-dimethyl-1-oxoisochroman-3-carboxamido)benzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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